Cas no 685892-25-5 (2,4-dimethylphenylthioethanol)

• Product Name: 2,4-dimethylphenylthioethanol
• CAS No: 685892-25-5
• MF: C₁₀H₁₄OS
• MW: 182.282561779022
• CID: 1729198
• PubChem ID: 2758634
• Update Time: 2025-05-20

2,4-dimethylphenylthioethanol Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethylphenylthioethanol
• 685892-25-5
• SB84316
• 2-[(2,4-dimethylphenyl)sulfanyl]ethan-1-ol
• 2-(2,4-dimethylphenyl)sulfanylethanol
• DTXSID70988265
• 2-((2,4-Dimethylphenyl)thio)ethanol
• AKOS009076261
• 2-(2,4-dimethylphenylthio)ethanol

• MDL： MFCD03789193
• Inchi： 1S/C10H14OS/c1-8-3-4-10(9(2)7-8)12-6-5-11/h3-4,7,11H,5-6H2,1-2H3
• InChI Key： LXFCXDBDLQPKKS-UHFFFAOYSA-N
• SMILES： S(CCO)C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 182.07700
• Monoisotopic Mass: 182.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• PSA: 45.53000
• LogP: 2.38780

Additional information on 2,4-dimethylphenylthioethanol

Introduction to 2,4-dimethylphenylthioethanol (CAS No. 685892-25-5)

2,4-dimethylphenylthioethanol, identified by its Chemical Abstracts Service (CAS) number 685892-25-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a phenylthioethanol backbone with two methyl substituents at the 2- and 4-positions of the aromatic ring, exhibits unique structural and functional properties that make it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of 2,4-dimethylphenylthioethanol consists of a phenyl ring connected to a thioether linkage (-S-) followed by an ethanol side chain. The presence of the methyl groups at the 2- and 4-positions enhances the lipophilicity and electronic properties of the molecule, making it a versatile building block for medicinal chemists. Its applications span across various domains, including the synthesis of pharmacophores, chiral auxiliaries, and biochemical probes.

In recent years, 2,4-dimethylphenylthioethanol has been explored as a key intermediate in the development of small-molecule inhibitors targeting various biological pathways. For instance, its derivatives have shown promise in modulating enzyme activities associated with inflammatory responses and metabolic disorders. The compound's ability to serve as a scaffold for structure-activity relationship (SAR) studies has made it particularly useful in drug discovery campaigns aimed at identifying next-generation therapeutics.

One of the most compelling aspects of 2,4-dimethylphenylthioethanol is its role in the synthesis of bioactive molecules with enhanced binding affinity and selectivity. Researchers have leveraged its phenylthioethanol moiety to design ligands that interact with protein targets with high precision. This has been particularly relevant in the development of kinase inhibitors, where the compound's structural features contribute to optimal positioning within the active site pocket.

The pharmacological relevance of 2,4-dimethylphenylthioethanol has also been highlighted in studies focusing on central nervous system (CNS) disorders. Its derivatives have demonstrated potential in modulating neurotransmitter receptors, offering a new avenue for treating conditions such as depression and anxiety. The compound's ability to cross the blood-brain barrier efficiently further underscores its therapeutic potential.

From a synthetic chemistry perspective, 2,4-dimethylphenylthioethanol serves as a versatile precursor for constructing more complex molecules. Its reactivity allows for facile functionalization at multiple sites, enabling chemists to tailor its properties for specific applications. Recent advances in catalytic methods have further streamlined its synthesis, making it more accessible for industrial-scale production.

The use of computational chemistry tools has also played a pivotal role in understanding the behavior of 2,4-dimethylphenylthioethanol in biological systems. Molecular docking studies have revealed insights into how its structural features influence binding interactions with target proteins. These findings have guided the design of optimized derivatives with improved pharmacokinetic profiles.

In conclusion, 2,4-dimethylphenylthioethanol (CAS No. 685892-25-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural attributes and functional versatility make it an indispensable tool for drug discovery and development. As research continues to uncover new applications for this compound, its importance in addressing complex diseases is expected to grow even further.